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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765 Get Quote

An In-Depth Technical Guide to 2-Phenyl-2-propanol

Introduction
2-Phenyl-2-propanol, also known by synonyms such as α,α-dimethylbenzyl alcohol and

dimethyl phenyl carbinol, is a tertiary alcohol with significant applications in various scientific

and industrial fields.[1] It serves as a crucial intermediate in organic synthesis, finding use in

the pharmaceutical, agrochemical, and dyestuff industries.[1][2] Furthermore, it is recognized

as the primary metabolite of cumene, making it a valuable biomarker for monitoring cumene

exposure in occupational health settings.[3] This guide provides a comprehensive overview of

its chemical properties, synthesis protocols, metabolic pathways, and analytical methodologies

for its detection.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Phenyl-2-propanol is presented in the

table below.
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Property Value

CAS Number 617-94-7

Molecular Formula C₉H₁₂O

Molecular Weight 136.19 g/mol [1][4]

Appearance
White to pale yellow solid; colorless to yellow

liquid after melting[1][2][3]

Melting Point 28-32 °C[2][3]

Boiling Point 202 °C[2][3]

Density 0.973 g/cm³ at 25 °C[2][3]

Solubility in water Practically insoluble[2][3]

Solubility in organic solvents Soluble in ethanol and benzene[3][5]

Refractive Index (n20/D) 1.5196

Toxicological Data
The following table summarizes the available acute toxicity data for 2-Phenyl-2-propanol. It is
classified as harmful if swallowed and can cause skin and eye irritation.

Route of Administration Species LD50 Value

Oral Rat 1300 mg/kg[6]

Oral Mouse 1400 mg/kg[6]

Dermal Rabbit 4300 mg/kg[6]

Experimental Protocols
Synthesis of 2-Phenyl-2-propanol
1. Grignard Reaction
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A common laboratory-scale synthesis of 2-Phenyl-2-propanol involves the Grignard reaction

between phenylmagnesium bromide and acetone.[1][3]

Reaction: Phenylmagnesium bromide reacts with acetone in an ethereal solvent, followed by

acidic workup to yield 2-Phenyl-2-propanol.

General Procedure:

In a flask, add the aryl or alkyl ester (0.5 mmol) to 1.0 mL of water or 1.0 g of a deep

eutectic solvent (DES) at room temperature.

Vigorously stir the mixture.

Rapidly add a solution of the Grignard reagent (2.5 equivalents) to the mixture with

continued vigorous stirring to form an emulsion.

After 20 seconds, dilute the reaction mixture with 2 mL of water.

Extract the product with cyclopentyl methyl ether (3 x 3.0 mL).

Remove the volatile components under reduced pressure.

Purify the residue by column chromatography on silica gel (hexane/EtOAc, 8/2) to obtain

the desired product.[7]

2. Catalytic Oxidation of Cumene

An alternative synthesis route is the catalytic oxidation of cumene.[8][9]

Reaction: Cumene is oxidized using oxygen in the presence of a nitrogen-doped carbon

material as a heterogeneous catalyst to produce 2-Phenyl-2-propanol and acetophenone.

[8][9]

General Procedure:

Add 10.00 mL of cumene and 100 mg of a solid nitrogen-doped carbon material to a three-

necked flask.
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Sonicate the mixture for 2 minutes to form a suspension.

Heat the suspension to 80 °C in an oil bath with magnetic stirring.

Introduce oxygen at a rate of 10 mL/min and allow the reaction to proceed for 8 hours

under normal pressure.

After the reaction, separate the solid catalyst by filtration.

The resulting liquid mixture contains 2-Phenyl-2-propanol, acetophenone, and unreacted

cumene, which can be separated and purified.[8]

Analysis of 2-Phenyl-2-propanol as a Biomarker for
Cumene Exposure
2-Phenyl-2-propanol is the main metabolite of cumene and its presence in urine can be used

as a biomarker of exposure.[3] An analytical method for its detection is described below.

Methodology: Solid-Phase Microextraction (SPME) from the headspace coupled with Gas

Chromatography-Mass Spectrometry (GC-MS).[10]

Procedure:

Urine samples undergo acid hydrolysis.

Derivatization is performed with acetic anhydride and pyridine.

A 30 μm polydimethylsiloxane SPME fiber is used to sample the derivatized 2-Phenyl-2-
propanol from the headspace.

The sample is then analyzed by GC-MS.

This method has a reported limit of detection (LOD) of 0.034 mg/L and a limit of

quantification (LOQ) of 0.10 mg/L.[10]

Metabolic Pathway and Analytical Workflow
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The biotransformation of cumene to 2-Phenyl-2-propanol is a key metabolic pathway in

humans and animals exposed to cumene.[11] In inhalation studies with humans, approximately

35% of the inhaled cumene was eliminated as 2-Phenyl-2-propanol.[11] The primary urinary

metabolite is the glucuronide conjugate of 2-Phenyl-2-propanol.[12]
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Caption: Metabolic pathway of cumene to 2-Phenyl-2-propanol and its subsequent excretion.

The general workflow for the analysis of 2-Phenyl-2-propanol in urine as a biomarker is

depicted below.
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Caption: Workflow for the analysis of 2-Phenyl-2-propanol in urine.

Applications and Safety
2-Phenyl-2-propanol is a versatile compound with several applications:

Chemical Intermediate: It is a key raw material in the synthesis of pharmaceuticals,

agrochemicals, and dyestuffs.[1][2]
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Fragrance Industry: It is used as a fragrance ingredient.[13][14]

Biomarker: As the main metabolite of cumene, it is used to monitor occupational exposure to

this solvent.[3]

Due to its potential hazards, appropriate safety precautions should be taken when handling 2-
Phenyl-2-propanol. It is harmful if swallowed and can cause skin and eye irritation.[6]

Personal protective equipment, such as gloves, eye protection, and a respirator, should be

used in a well-ventilated area.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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